Cas no 1805979-25-2 (Methyl 4-(bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 4-(bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1805979-25-2
• MF: C₁₀H₈BrF₃INO₃
• MW: 453.979104995728
• CID: 4837082
• Update Time: 2025-10-23

Methyl 4-(bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H8BrF3INO3/c1-18-8(17)3-6-9(19-10(12,13)14)5(4-11)2-7(15)16-6/h2H,3-4H2,1H3
• InChI Key： MDCHVSMMZPUXRA-UHFFFAOYSA-N
• SMILES： IC1=CC(CBr)=C(C(CC(=O)OC)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.1
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Guide to Methyl 4-(bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805979-25-2)

Methyl 4-(bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-acetate is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805979-25-2, belongs to the pyridine family, which is renowned for its versatility in synthetic chemistry. The presence of functional groups such as bromomethyl, iodo, and trifluoromethoxy makes this compound a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Methyl 4-(bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-acetate features a pyridine ring substituted with multiple reactive sites, enabling diverse chemical transformations. Researchers often utilize this compound in cross-coupling reactions, nucleophilic substitutions, and other advanced synthetic methodologies. Its unique combination of halogens and electron-withdrawing groups enhances its reactivity, making it a preferred choice for constructing pharmacophores and agrochemical scaffolds.

In recent years, the demand for Methyl 4-(bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-acetate has surged due to its role in the development of novel drug candidates and crop protection agents. The compound's ability to act as a building block in medicinal chemistry has attracted attention from pharmaceutical companies aiming to discover new treatments for diseases such as cancer and infectious diseases. Additionally, its application in agrochemical research has led to the creation of more effective and environmentally friendly pesticides.

One of the most frequently asked questions about Methyl 4-(bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-acetate is its stability and storage conditions. This compound is typically stored under inert conditions at low temperatures to prevent degradation. Researchers also inquire about its solubility profile, which includes compatibility with common organic solvents such as dimethyl sulfoxide (DMSO), dichloromethane (DCM), and tetrahydrofuran (THF). These properties are critical for ensuring successful experimental outcomes in laboratory settings.

The synthesis of Methyl 4-(bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-acetate involves multi-step processes that require precise control of reaction conditions. Key steps often include halogenation, esterification, and functional group interconversion. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to purify and characterize the final product, ensuring high purity and yield.

From a market perspective, Methyl 4-(bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-acetate is gaining traction due to its relevance in precision medicine and sustainable agriculture. The compound's potential to contribute to targeted therapies and green chemistry initiatives aligns with global trends toward more efficient and eco-friendly solutions. As a result, suppliers and manufacturers are increasingly focusing on scaling up production to meet the growing demand from research institutions and industries.

In conclusion, Methyl 4-(bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805979-25-2) is a pivotal compound in modern chemical research. Its multifaceted applications, coupled with its unique structural features, make it an indispensable tool for scientists working in drug discovery and agrochemical innovation. As research continues to evolve, this compound is expected to play an even more prominent role in addressing some of the most pressing challenges in healthcare and agriculture.